Cas no 88562-42-9 (Hexane, 1,1,1,2,5,6,6,6-octafluoro-3-iodo-2,5-bis(trifluoromethyl)-)

• Product Name: Hexane, 1,1,1,2,5,6,6,6-octafluoro-3-iodo-2,5-bis(trifluoromethyl)-
• CAS No: 88562-42-9
• MF: C₈H₃F₁₄I
• MW: 491.991544008255
• CID: 628596
• PubChem ID: 13273315
• Update Time: 2025-04-19

Hexane, 1,1,1,2,5,6,6,6-octafluoro-3-iodo-2,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1,1,1,2,5,6,6,6-octafluoro-3-iodo-2,5-bis(trifluoromethyl)-
• 1,1,1,2,5,6,6,6-octafluoro-3-iodo-2,5-bis(trifluoromethyl)hexane
• ZSSJJRCCIXTXHJ-UHFFFAOYSA-N
• 88562-42-9
• SCHEMBL2066281
• DTXSID40533882

• Inchi： 1S/C8H3F14I/c9-3(5(11,12)13,6(14,15)16)1-2(23)4(10,7(17,18)19)8(20,21)22/h2H,1H2
• InChI Key： ZSSJJRCCIXTXHJ-UHFFFAOYSA-N
• SMILES： IC(C(C(F)(F)F)(C(F)(F)F)F)CC(C(F)(F)F)(C(F)(F)F)F

Computed Properties

• Exact Mass: 491.90559g/mol
• Monoisotopic Mass: 491.90559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų